Cas no 2171623-27-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• CAS No: 2171623-27-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6258418
• PubChem ID: 165528316
• Update Time: 2025-05-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• EN300-1541501
• 2171623-27-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-3-23(25(30)28-24-13-12-16(34-2)14-21(24)26(31)32)29-27(33)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NMZIOWASEBFBGP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1C(=O)O)OC)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid

Comprehensive Guide to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2171623-27-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2171623-27-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in modern drug discovery and bioconjugation applications, particularly in the development of targeted therapies and biomolecular probes. Its unique structure combines a fluorenylmethyloxycarbonyl (Fmoc) group with a methoxybenzoic acid moiety, making it valuable for solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based therapeutics has significantly increased interest in Fmoc-protected building blocks like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid. Researchers frequently search for information about its synthetic applications, solubility characteristics, and coupling efficiency in peptide chains. Recent advancements in cancer research and neurological drug development have particularly highlighted the importance of such specialized amino acid derivatives.

From a chemical perspective, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid demonstrates excellent stability under SPPS conditions while maintaining orthogonal protection compatibility. The methoxybenzoic acid component offers additional structural diversity for creating modified peptides with enhanced biological activity or improved pharmacokinetic properties. These features make it particularly valuable for developing peptide-drug conjugates and diagnostic agents.

The compound's Fmoc protection strategy aligns with current trends in green chemistry and sustainable synthesis, as it allows for mild deprotection conditions using organic bases like piperidine. This characteristic has made it popular among researchers developing environmentally friendly peptide synthesis protocols. Additionally, the aromatic methoxy group contributes to the molecule's UV detection properties, facilitating analytical monitoring during synthetic processes.

In the context of personalized medicine and biopharmaceutical innovation, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid has gained attention for its potential in creating targeted drug delivery systems. The compound's structure allows for strategic structural modifications that can enhance tissue specificity or improve metabolic stability of therapeutic peptides. These applications are particularly relevant to current research in oncology treatments and neurodegenerative disease therapies.

Quality control of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid is critical for research applications, with analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy being commonly employed. The compound typically shows high purity levels (>95%) suitable for most peptide synthesis applications. Proper storage conditions (generally at 2-8°C in a dry environment) help maintain its stability over extended periods.

From a commercial perspective, the market for Fmoc-protected amino acid derivatives like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid continues to expand, driven by increasing investment in peptide therapeutics and bioconjugation technologies. Current industry reports indicate growing demand for specialized building blocks that enable the development of next-generation biologics and precision medicine approaches.

Researchers working with 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid often inquire about optimal coupling reagents and reaction conditions for its incorporation into peptide sequences. Common questions revolve around its compatibility with various resins, deprotection kinetics, and strategies to minimize racemization during synthesis. These technical considerations are crucial for achieving high yields in complex peptide assembly.

The future applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid may extend beyond traditional peptide synthesis to emerging fields like materials science and nanotechnology. Its structural features make it potentially useful for creating biofunctionalized surfaces or molecular recognition systems. As synthetic methodologies advance, this compound will likely play an increasingly important role in interdisciplinary research at the chemistry-biology interface.